Cas no 2138557-59-0 (3-(But-2-yn-1-yl)-4-methylcyclohexan-1-amine)

• Product Name: 3-(But-2-yn-1-yl)-4-methylcyclohexan-1-amine
• CAS No: 2138557-59-0
• MF: C₁₁H₁₉N
• MW: 165.27526307106
• CID: 6023003
• PubChem ID: 165491537
• Update Time: 2025-10-30

3-(But-2-yn-1-yl)-4-methylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1157744
• 3-(but-2-yn-1-yl)-4-methylcyclohexan-1-amine
• 2138557-59-0
• 3-(But-2-yn-1-yl)-4-methylcyclohexan-1-amine

• Inchi： 1S/C11H19N/c1-3-4-5-10-8-11(12)7-6-9(10)2/h9-11H,5-8,12H2,1-2H3
• InChI Key： DTEVQQMVECQHHG-UHFFFAOYSA-N
• SMILES： NC1CCC(C)C(CC#CC)C1

Computed Properties

• Exact Mass: 165.151749610g/mol
• Monoisotopic Mass: 165.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Additional information on 3-(But-2-yn-1-yl)-4-methylcyclohexan-1-amine

3-(But-2-yn-1-yl)-4-methylcyclohexan-1-amine: A Comprehensive Overview

3-(But-2-yn-1-yl)-4-methylcyclohexan-1-amine, also known by its CAS number 2138557-59-0, is a versatile organic compound with significant applications in various fields of chemistry. This compound, characterized by its unique structure, has garnered attention in recent years due to its potential in drug discovery, material science, and advanced chemical synthesis. The molecule consists of a cyclohexane ring substituted with a methyl group at the 4-position and an amino group at the 1-position, with a butynyl group attached at the 3-position. This combination of functional groups makes it a valuable substrate for further chemical modifications and explorations.

The synthesis of 3-(But-2-yn-1-yl)-4-methylcyclohexan-1-amine involves a series of carefully designed reactions, including alkylation, reduction, and deprotection steps. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and enhancing its availability for research purposes. The compound's stability under various reaction conditions has made it a preferred choice for researchers exploring its reactivity in different chemical environments.

In terms of applications, 3-(But-2-yn-1-yl)-4-methylcyclohexan-1-amine has shown promise in the development of novel pharmaceutical agents. Its amino group facilitates the formation of peptide bonds, making it a potential candidate for drug delivery systems. Additionally, the presence of the butynyl group introduces unique electronic properties that can be exploited in designing bioactive molecules. Recent studies have highlighted its role in the synthesis of bioisosteres, which are structural analogs of biologically active compounds with improved pharmacokinetic profiles.

The compound's cyclohexane ring provides a rigid framework that can be further functionalized to create libraries of compounds for high-throughput screening. This approach has been instrumental in identifying leads for treating various diseases, including cancer and neurodegenerative disorders. The integration of computational chemistry techniques with experimental studies has further accelerated the discovery process, enabling researchers to predict the compound's behavior under different conditions.

From an environmental standpoint, 3-(But-2-ylnyl)-4-methylcyclohexan-amine's biodegradability and eco-friendliness have been evaluated in recent studies. These findings are crucial for ensuring sustainable practices in chemical manufacturing and minimizing the environmental impact of its production and use.

In conclusion, 3-(But-ylnyl)-4-methylcyclohexan-amine stands as a testament to the ongoing advancements in organic chemistry. Its unique structure, coupled with versatile functional groups, positions it as a valuable tool in both academic research and industrial applications. As research continues to uncover new potentials for this compound, it is likely to play an increasingly significant role in shaping future innovations across multiple disciplines.